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Compound of Interest

Compound Name: Conodurine

Cat. No.: B1233037

Get Quote

Executive Summary & Compound Profile
Conodurine is a bisindole alkaloid (specifically of the vobasinyl-iboga class) derived from

Tabernaemontana species.[1] It functions as a potent acetylcholinesterase (AChE) and

butyrylcholinesterase (BuChE) inhibitor.[1][2]

Due to its pharmacological mechanism as a cholinesterase inhibitor, Conodurine must be

treated as a neurotoxic hazard.[2] Improper disposal poses significant risks to aquatic

ecosystems and human safety.[2] This guide outlines a self-validating disposal workflow based

on the principles of containment and high-temperature destruction.
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Property Detail

CAS Number 2665-57-8

Chemical Formula C₄₃H₅₂N₄O₅

Molecular Weight 704.9 g/mol

Solubility
Soluble in DMSO, Ethanol, Methanol; Poorly

soluble in water.[1][2][3][4][5]

Primary Hazard
Acute Toxicity (Oral/Dermal); Neurotoxicity

(AChE inhibition).[1][2]

Stability
Stable under normal conditions; sensitive to

strong oxidizing agents.[1][2]

Personal Protective Equipment (PPE) Matrix
Handling Conodurine requires a barrier-protection strategy to prevent dermal absorption and

inhalation of aerosols.[1][5]

PPE Category Specification Rationale

Respiratory

N95 or P100 Respirator

(Solid); Half-face respirator

with OV/P100 cartridges

(Solution)

Prevents inhalation of

particulates or solvent vapors

carrying the alkaloid.[1][2]

Hand Protection
Double Nitrile Gloves (0.11

mm min.[1][2] thickness)

Indole alkaloids can permeate

standard latex; double-gloving

provides a breakthrough

indicator.[1][2]

Eye Protection Chemical Safety Goggles
Prevents mucosal absorption

via the eyes.

Body Protection
Lab Coat (Tyvek preferred)

with cuffed sleeves

Minimizes skin exposure;

Tyvek resists liquid permeation

better than cotton.[1][2]
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Spill Management Protocol
Core Directive: Do not use water immediately. Conodurine is poorly soluble in water, and

adding water may spread the contaminant without dissolving it.[2]

Step-by-Step Spill Response
Evacuate & Isolate: Clear the immediate area.[2][6] Mark a 3-meter exclusion zone.

Solvent Dampening: If the spill is solid powder, cover with a paper towel dampened with

Ethanol or DMSO to prevent dust generation.[2]

Absorption: Place a chemically inert absorbent pad over the dampened material.

Decontamination: Wipe the surface 3 times with ethanol-soaked gauze, followed by a soap-

and-water rinse.[1]

Verification: Use a UV lamp (if applicable for fluorescent alkaloids) or surface swab to verify

removal.[1][2]
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Figure 1: Logic flow for managing Conodurine spills, prioritizing dust suppression and solvent

compatibility.[1][2]

Disposal Procedures
Critical Rule: Conodurine must never be disposed of down the drain. Its AChE inhibitory

activity makes it highly hazardous to aquatic life.[2]
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A. Solid Waste (Pure Compound/Powder)[1][2]
Container: Place in a amber glass vial or high-density polyethylene (HDPE) jar.

Labeling: Label clearly as "Toxic Organic Solid - Conodurine - AChE Inhibitor".

Disposal Path:High-Temperature Incineration.[1][2] The compound requires combustion at

>1000°C to break the bisindole skeleton.

B. Liquid Waste (Mother Liquors/Solutions)[1][2]
Segregation: Do not mix with oxidizing acids (Nitric/Perchloric).[1][2] Segregate into

"Halogenated" or "Non-Halogenated" organic waste streams depending on the solvent used

(e.g., DCM vs. Ethanol).[1][2]

Container: HDPE Waste Carboy.

Disposal Path: Fuel blending followed by incineration.[1][2]

C. Contaminated Sharps & Glassware[1][2]
Sharps: Place needles/syringes directly into a rigid biohazard/sharps container.[1][2] Do not

recap.

Glassware: Rinse glassware with ethanol into the liquid waste container before washing. If

heavily contaminated, dispose of the glassware itself as solid hazardous waste.

Conodurine Waste Physical Form?

Solid / Powder

Liquid / Solvent

Contaminated
Gloves/Wipes

Double Bag (LDPE)
or Amber Jar

Segregate: Non-Halogenated
vs Halogenated

High-Temp Incineration
(>1000°C)

Click to download full resolution via product page

Figure 2: Waste stream decision tree ensuring all paths lead to high-temperature incineration.
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Regulatory & Scientific Rationale
Mechanism of Toxicity
Conodurine acts as an inhibitor of acetylcholinesterase (AChE).[1] In biological systems, this

prevents the breakdown of acetylcholine, leading to synaptic accumulation and overstimulation

of cholinergic receptors.

Implication: Even trace amounts in water systems can affect aquatic vertebrates.[2]

Reference:Tabernaemontana alkaloids, including Conodurine, have been characterized for

this specific enzymatic inhibition [1][2].[1][2]

Compliance (RCRA Guidelines)
While Conodurine is not explicitly listed on the EPA's P-list or U-list, it meets the criteria for

Characteristic Waste due to toxicity if tested (TCLP).[1][2]

Recommendation: Manage as RCRA Hazardous Waste.

Waste Code: Assign generic codes for toxic organic waste (e.g., D001 for ignitable solvents,

or state-specific codes for toxic chemicals) if specific listing is absent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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